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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3,5-Dimethyl-4-
nitrosophenol as a key intermediate in the synthesis of pharmaceutical compounds. It
includes physicochemical data, detailed experimental procedures for its synthesis and
subsequent transformations, and potential applications in drug discovery and development.

Introduction

3,5-Dimethyl-4-nitrosophenol is a versatile organic compound that serves as a valuable
building block in the synthesis of more complex molecules. Its chemical structure, featuring a
reactive nitrosophenol moiety, makes it a suitable precursor for the introduction of an amino
group, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). A
notable application of this intermediate is in the synthesis of 4-Hydroxy Xylazine, a major
metabolite of Xylazine, a sedative and analgesic agent used in veterinary medicine. This
document outlines the synthesis of 3,5-Dimethyl-4-nitrosophenol and its conversion to key
downstream products.

Physicochemical Data

A summary of the key physical and chemical properties of 3,5-Dimethyl-4-nitrosophenol is
presented in Table 1. This information is crucial for safe handling, storage, and the design of
synthetic procedures.
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Table 1: Physicochemical Properties of 3,5-Dimethyl-4-nitrosophenol

Property Value Reference
CAS Number 19628-76-3 [1]
Molecular Formula CsHoNO:2 [1]
Molecular Weight 151.16 g/mol [1]

IUPAC Name 3,5-dimethyl-4-nitrosophenol [1]
Appearance Yellow Solid

SMILES CC1=CC(=CC(=C1N=0)C)O [1]
InChiKey ZVUIMNCTXGSXSQ- o

UHFFFAOYSA-N

Synthesis of 3,5-Dimethyl-4-nitrosophenol

The synthesis of 3,5-Dimethyl-4-nitrosophenol is typically achieved through the nitrosation of
3,5-dimethylphenol. This electrophilic aromatic substitution reaction introduces a nitroso group
at the para position relative to the hydroxyl group.
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Synthesis of 3,5-Dimethyl-4-nitrosophenol

3,5-Dimethylphenol NaNOz, H2S0a, H20, 0-5 °C 3,5-Dimethyl-4-nitrosophenol

Synthesis of 4-Hydroxy Xylazine

3,5-Dimethyl-4-nitrosophenol

Reduction
(e.g., NaBHa or Hz/Pd

G,5-Dimethy|-4-aminophenoD

Reaction with
sothiocyanate Precursor

©)

4-Hydroxy Xylazine
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Relationship of 3,5-Dimethyl-4-nitrosophenol to Pharmaceutical Scaffolds

3,5-Dimethylphenol
(Starting Material)

itrosation

3,5-Dimethyl-4-nitrosophenol
(Key Intermediate)

Reduction
3,5-Dimethyl-4-aminophenol
(Versatile Precursor)

Cyclization

4-Hydroxy Xylazine
(Veterinary Drug Metabolite)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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